LUN80466

• CAS No.: 1234480-46-6
• Product Name: LUN80466
• Molecular Formula: C24H27N7O2
• Molecular Weight: 445.527
• IUPAC Name: 2-[2-methoxy-4-(4-methylpiperazin-1-yl)anilino]-11-methyl-5H-pyrimido[4,5-b][1,4]benzodiazepin-6-one
• Standard InChI: InChI=1S/C24H27N7O2/c1-29-10-12-31(13-11-29)16-8-9-18(21(14-16)33-3)27-24-25-15-19-22(28-24)30(2)20-7-5-4-6-17(20)23(32)26-19/h4-9,14-15H,10-13H2,1-3H3,(H,26,32)(H,25,27,28)
• Standard InChIKey: LGLHCXISMKHLIK-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=CC(=C(C=C2)NC3=NC=C4C(=N3)N(C5=CC=CC=C5C(=O)N4)C)OC
• Appearance: Solid powder
• Description: LUN80466, also known as ACK1 inhibitor and B19, is a ACK inhibitor (ACK1, 15 nM Kd in Ambit binding assay, 35.4 nM IC50 in Invitrogen kinase assay). B19 inhibited kinase activity of ACK1 by monitoring EGF-induced autophosphorylation in HEK293 cell at 2 μM. B19 completely inhibited lung cancer cell A549 growth at 10 μM. LUN80466 was first reported in Chem Biol. 2011 Jul 29;18(7):868-79. LUN80466 has no formal name. For the convenience of scientific communications, we temporally name it as LUN80466, which was based on Hodoodo Chemical Nomenclature. (https://hodoodo.com/hodoodo-chemical-nomenclature)
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ACK1 inhibitor; B19; B-19; B 19; LUN80466; LUN-80466; LUN 80466
• Reference: 1: Miduturu CV, Deng X, Kwiatkowski N, Yang W, Brault L, Filippakopoulos P, Chung E, Yang Q, Schwaller J, Knapp S, King RW, Lee JD, Herrgard S, Zarrinkar P, Gray NS. High-throughput kinase profiling: a more efficient approach toward the discovery of new kinase inhibitors. Chem Biol. 2011 Jul 29;18(7):868-79. doi: 10.1016/j.chembiol.2011.05.010. PubMed PMID: 21802008; PubMed Central PMCID: PMC3171802.; 2. https://graylab.dana-farber.org/probes.html
• PubChem Compound: 53322923
• Last Modified: Nov 11 2021